(R)-1-(3-chloropyridin-2-yl)ethanamine

Specification

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: (1R)-1-(3-chloropyridin-2-yl)ethanamine
• Standard InChI: InChI=1S/C7H9ClN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• Standard InChI Key: LQNYOSWQUKAKNL-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC=N1)Cl)N
• Canonical SMILES: CC(C1=C(C=CC=N1)Cl)N

Introduction

(R)-1-(3-Chloropyridin-2-yl)ethanamine is a chiral amine compound featuring a pyridine ring with a chlorine atom at the 3-position and an ethanamine group attached to the 2-position of the pyridine ring. This compound is of significant interest in medicinal chemistry and organic synthesis due to its unique chemical and biological properties. The molecular formula of (R)-1-(3-chloropyridin-2-yl)ethanamine is C₇H₉ClN₂, and its molecular weight is approximately 156.613 g/mol for the base form, though it is often encountered in its hydrochloride salt form, which enhances its solubility and stability.

Synthesis of (R)-1-(3-Chloropyridin-2-yl)ethanamine

The synthesis of (R)-1-(3-chloropyridin-2-yl)ethanamine typically involves a multi-step process starting from 3-chloropyridine. A common method includes nucleophilic substitution reactions where 3-chloropyridine reacts with an appropriate amine precursor under acidic conditions to yield the desired amine product. The formation of the hydrochloride salt occurs when the base form of the amine is treated with hydrochloric acid, improving solubility and stability.

Biological Activity and Potential Applications

Research indicates that (R)-1-(3-chloropyridin-2-yl)ethanamine exhibits potential biological activities, particularly in antimicrobial and anticancer studies. Its mechanism of action involves binding to specific receptors or enzymes, influencing their activity and leading to various biological effects. In pharmacological contexts, it has been investigated for its potential effects on neurotransmitter systems, especially those involving serotonin and norepinephrine, which may influence mood and anxiety disorders.

Structural Similarities and Comparisons

Several compounds share structural similarities with (R)-1-(3-chloropyridin-2-yl)ethanamine, including its enantiomer, (S)-1-(3-chloropyridin-2-yl)ethanamine, and other pyridine derivatives with different substituents. These compounds may exhibit similar or distinct biological activities based on their stereochemistry and substitution patterns.

Compound Name	Structural Features	Biological Activity	Uniqueness
(S)-1-(3-Chloropyridin-2-yl)ethanamine	Enantiomer with opposite stereochemistry	Similar potential activities	Different stereochemistry may influence activity
(R)-1-(3-Methylpyridin-4-yl)ethanamine	Methyl group instead of chlorine	Potentially different biological profiles	Unique substitution pattern influences reactivity
(R)-1-(4-Chloropyridin-2-yl)ethanamine	Chlorine at 4-position instead of 3-position	Varies in biological activity compared to (R)-1-(3-chloropyridin-2-yl)ethanamine	Positioning of substituents affects chemical behavior